Cas no 2172186-85-3 (2-chloro-5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid)

• Product Name: 2-chloro-5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid
• CAS No: 2172186-85-3
• MF: C₂₆H₂₃ClN₂O₆
• MW: 494.923626184464
• CID: 6588737
• PubChem ID: 165546910
• Update Time: 2025-06-15

2-chloro-5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid
• 2172186-85-3
• 2-chloro-5-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)ethoxy]acetamido}benzoic acid
• EN300-1510387

• Inchi： 1S/C26H23ClN2O6/c27-23-10-9-16(13-21(23)25(31)32)29-24(30)15-34-12-11-28-26(33)35-14-22-19-7-3-1-5-17(19)18-6-2-4-8-20(18)22/h1-10,13,22H,11-12,14-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： AUEYCGJPGPOOQE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)NC(COCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 494.1244642g/mol
• Monoisotopic Mass: 494.1244642g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-chloro-5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid

Introduction to 2-Chloro-5-{2-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic Acid (CAS No. 2172186-85-3)

2-Chloro-5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid (CAS No. 2172186-85-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chlorobenzoic acid moiety and a fluorenylmethoxycarbonyl (Fmoc) protected amino group. The Fmoc group is widely used in peptide synthesis due to its ease of removal and high stability under various reaction conditions.

The synthesis of 2-chloro-5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid involves multiple steps, including the protection of the amino group with the Fmoc moiety, the formation of the ethoxyacetamido linkage, and the introduction of the chlorobenzoic acid moiety. These steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have made it possible to produce this compound with greater efficiency and reduced environmental impact.

In terms of its applications, 2-chloro-5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid has shown promise in various areas of medicinal chemistry. One of its key applications is in the development of novel therapeutic agents for treating diseases such as cancer and neurodegenerative disorders. The chlorobenzoic acid moiety provides a platform for further functionalization, allowing researchers to explore a wide range of biological activities.

The Fmoc group, on the other hand, plays a crucial role in protecting the amino functionality during synthesis and subsequent modifications. This protection strategy is essential for maintaining the integrity of the molecule during multi-step syntheses and conjugation reactions. Once the desired modifications are complete, the Fmoc group can be efficiently removed using mild deprotection conditions, such as treatment with piperidine in dimethylformamide (DMF).

Recent studies have highlighted the potential of 2-chloro-5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid as a lead compound for drug discovery. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the compound effectively blocked the enzyme's activity, leading to reduced tumor growth in vitro and in animal models.

In another study, researchers explored the use of 2-chloro-5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid as a scaffold for developing new anti-inflammatory agents. The results showed that derivatives of this compound had significant anti-inflammatory properties, making them potential candidates for treating inflammatory diseases such as arthritis and asthma.

The unique structural features of 2-chloro-5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid also make it an attractive candidate for conjugation with other bioactive molecules. For example, conjugation with targeting ligands can enhance the delivery of therapeutic agents to specific tissues or cells, improving their efficacy and reducing side effects. This approach has been successfully applied in the development of targeted drug delivery systems for cancer therapy.

In conclusion, 2-chloro-5-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)ethoxyacetamido}benzoic acid (CAS No. 2172186-85-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an excellent platform for developing novel therapeutic agents with diverse biological activities. Ongoing research continues to uncover new applications and optimize its properties for various medical uses.